Cas no 1343120-01-3 (N-hexylthian-3-amine)

• Product Name: N-hexylthian-3-amine
• CAS No: 1343120-01-3
• MF: C₁₁H₂₃NS
• MW: 201.372021913528
• CID: 5149532
• PubChem ID: 62873432
• Update Time: 2026-03-03

N-hexylthian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Hexyltetrahydro-2H-thiopyran-3-amine
• N-hexylthian-3-amine

• Inchi： 1S/C11H23NS/c1-2-3-4-5-8-12-11-7-6-9-13-10-11/h11-12H,2-10H2,1H3
• InChI Key： UHCVJZJEDYPLGW-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 117
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on N-hexylthian-3-amine

N-Hexylthian-3-amine (CAS No. 1343120-01-3): An Overview of Its Properties, Applications, and Recent Research Advances

N-Hexylthian-3-amine (CAS No. 1343120-01-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and potential applications. This compound is characterized by its hexyl chain and thian (thioether) functional group, which contribute to its chemical reactivity and biological activity. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research developments of N-hexylthian-3-amine.

Structural Characteristics: N-Hexylthian-3-amine is a member of the thioether family, specifically a thiane derivative. The presence of the hexyl chain imparts hydrophobic properties to the molecule, while the thian ring provides a unique thioether functionality. The amine group at the 3-position of the thian ring further enhances its reactivity and potential for forming various chemical bonds. The molecular formula of N-hexylthian-3-amine is C₉H₂₁NS, with a molecular weight of approximately 175.32 g/mol.

Synthesis Methods: The synthesis of N-hexylthian-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of hexyl bromide with 3-aminothiane in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the alkylation of 3-aminothiane using hexyl iodide in an organic solvent like dimethylformamide (DMF). These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-hexylthian-3-amine. One notable area of research is its potential as an antioxidant agent. Thioethers are known for their ability to scavenge reactive oxygen species (ROS), which are implicated in various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. In vitro studies have shown that N-hexylthian-3-amine exhibits significant antioxidant activity, as measured by assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging and ORAC (oxygen radical absorbance capacity).

Beyond its antioxidant properties, N-hexylthian-3-amine has also been investigated for its potential therapeutic applications in cancer treatment. Research has demonstrated that this compound can induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and caspase activation. For instance, a study published in the Journal of Medicinal Chemistry reported that N-hexylthian-3-amine selectively induced apoptosis in human breast cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

Pharmaceutical Applications: The unique chemical structure of N-hexylthian-3-amine makes it an attractive candidate for drug development. Its hydrophobic hexyl chain allows for good membrane permeability, while the thian ring and amine group provide opportunities for chemical modification to enhance pharmacological properties such as solubility, stability, and bioavailability. Current research efforts are focused on optimizing these properties to develop more effective therapeutic agents.

In addition to its direct therapeutic applications, N-hexylthian-3-amine

In conclusion, N-hexylthian-3-amine (CAS No. 1343120-01-3) is a promising compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique structural features and biological activities make it an interesting subject for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in various scientific and medical fields.